Cas no 1804849-22-6 (Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate)

• Product Name: Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate
• CAS No: 1804849-22-6
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5003160
• Update Time: 2025-06-08

Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate

• Inchi： 1S/C13H13F2NO2/c1-3-18-12(17)6-10-8(2)4-5-9(13(14)15)11(10)7-16/h4-5,13H,3,6H2,1-2H3
• InChI Key： KOQYMXZMJWKDOX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(C=1C#N)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate

Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate (CAS No. 1804849-22-6): A Comprehensive Overview

Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate (CAS No. 1804849-22-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate consists of a phenyl ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, and a methyl group at the 6-position. Additionally, the compound is esterified with an ethyl group at the carboxyl position. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both cyano and difluoromethyl groups in Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate suggests potential applications in drug discovery, particularly in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential role in the synthesis of novel pharmaceuticals. The cyano group can serve as a versatile handle for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific therapeutic applications. Additionally, the difluoromethyl group is known to enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Compounds containing difluoromethyl groups have shown promise as anticancer agents due to their ability to modulate enzyme activity and interfere with signaling pathways involved in tumor growth. The structural features of Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate align well with these requirements, making it a potential lead compound for further development.

The synthesis of Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols are essential for successful production.

In addition to its pharmaceutical applications, Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate may also find utility in materials science and agrochemical research. The unique electronic properties conferred by the fluorine atoms make it a candidate for developing advanced materials with tailored optoelectronic characteristics. Furthermore, its structural motifs could inspire new generations of agrochemicals designed to enhance crop protection while minimizing environmental impact.

The chemical behavior of this compound is influenced by its functional groups, which dictate its reactivity and interaction with other molecules. Computational studies have been instrumental in predicting the properties of Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate, providing insights into its potential applications and guiding experimental design. These studies often employ density functional theory (DFT) and molecular dynamics simulations to model its behavior at the molecular level.

The safety profile of any chemical compound is a critical consideration before it can be widely used in research or industrial settings. While Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate has not been extensively studied from a toxicological perspective, its structural analogs suggest that it should be handled with standard laboratory precautions. Proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) are essential when working with this compound.

The future prospects for Ethyl 2-cyano-3-difluoromethyl-6-methylphenylacetate are bright, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into tangible benefits for society. As our understanding of chemical biology continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases.